[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride

• IUPAC Name: (5-cyclopropyl-1,2,4-oxadiazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C6H9N3O.ClH/c7-3-5-8-6(10-9-5)4-1-2-4;/h4H,1-3,7H2;1H
• InChI Key: KBQVOEOUNQLWAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NO2)CN.Cl
• Molecular Formula: C6H10ClN3O
• Molecular Weight: 175.61 g/mol
• CAS RN: 1332531-19-7

Description

“[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles involves an annulation reaction, followed by desulfurization/intramolecular rearrangement. The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of oxadiazoles include an annulation reaction, followed by desulfurization/intramolecular rearrangement. The conditions for these reactions include THF, reflux, 4.5 h; EtOH, 0 °C, 60 min; H2SO4, EtOH, rt,10 min.

Physical And Chemical Properties Analysis

The empirical formula of a similar compound, 5-Methyl-1,2,4-oxadiazol-3-amine, is C3H5N3O, and its molecular weight is 99.09. The physical and chemical properties of “[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride” might be similar but could vary based on the substituents in the oxadiazole ring.

Scientific Research Applications

Agricultural Applications

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Nematocidal Activity

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Anti-fungal Activity

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Antibacterial Effects

Certain derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. .

Herbicidal and Insecticidal Properties

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Plant Protection Agents

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Anticancer Applications

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Other Medicinal Applications

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Future Directions

The future directions for “[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]amine hydrochloride” and similar compounds could involve further exploration of their potential applications in medicinal chemistry, material science, and high-energy molecules. There is also potential for further refinement of 1,2,4-oxadiazole as anti-infective agents.

Mechanism of Action

Mode of Action

It’s known that oxadiazole derivatives can interact with various biological targets through hydrogen bonding, given the presence of nitrogen and oxygen atoms in the oxadiazole ring .

Biochemical Pathways

Oxadiazole derivatives have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . The exact pathways and downstream effects would depend on the specific targets of the compound.